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Compound of Interest

Compound Name: 5-Bromo-2-nitropyridine

Cat. No.: B047719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 5-
Bromo-2-nitropyridine. It includes detailed operational and disposal plans to ensure the safe

management of this chemical in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Bromo-2-nitropyridine is a chemical that requires careful handling due to its potential health

hazards. It is classified as an irritant to the skin, eyes, and respiratory system.[1][2][3]

Signal Word: Warning[1][3]

Hazard Statements:

H315: Causes skin irritation.[1][2][3][4]

H319: Causes serious eye irritation.[1][2][3][4]

H335: May cause respiratory irritation.[1][2][3]

The following table summarizes the mandatory personal protective equipment required when

handling 5-Bromo-2-nitropyridine.
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Protection Type Specification Standard

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[1][5]

Conforming to EN 166 (EU) or

NIOSH (US).[1]

Skin Protection

Chemical-impermeable gloves

(e.g., nitrile).[1][6] Fire/flame

resistant and impervious

clothing.[1] Protective boots

may be required depending on

the situation.[5]

---

Respiratory Protection

A full-face respirator or a dust

mask (type N95, US) should

be used if exposure limits are

exceeded, if irritation is

experienced, or when handling

powder outside of a fume

hood.[1][5]

NIOSH/MSHA or European

Standard EN 149 approved.[7]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical to minimize exposure and ensure safety.

Experimental Workflow for Handling 5-Bromo-2-nitropyridine
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Preparation

Handling

Cleanup & Decontamination Waste Disposal

Don appropriate PPE

Set up in a well-ventilated area (fume hood)

Gather all necessary materials and equipment

Carefully weigh the solid, avoiding dust formation

Transfer to reaction vessel

Perform experimental procedure

Decontaminate work surfaces Collect waste in a labeled, sealed container

Doff PPE correctly

Wash hands thoroughly

Store waste appropriately before disposal

Dispose of waste according to institutional and local regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-Bromo-2-nitropyridine.
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Detailed Methodologies:

Preparation:

Always work in a well-ventilated area, preferably a chemical fume hood.[1][2]

Ensure a safety shower and eye wash station are readily accessible.[5]

Before starting, ensure you are wearing the appropriate PPE as detailed in the table

above.

Avoid the formation of dust when handling the solid.[1][2]

Handling:

Wash hands thoroughly after handling the chemical.[2][8]

Do not eat, drink, or smoke in the handling area.[2][9]

Keep the container tightly closed when not in use.[1][2][7]

Store in a cool, dry, and dark place away from incompatible materials such as strong

oxidizing agents, strong acids, and strong bases.[2][5]

In Case of a Spill:

Evacuate personnel from the immediate area.[1]

For liquid spills, use absorbent pads to wipe up the material. For powder spills, carefully

sweep up the material, avoiding dust generation. A high-efficiency vacuum cleaner can

also be used.[2][6]

Clean the spill area thoroughly with a detergent solution followed by water.[6]

Place all contaminated materials into a labeled, sealed container for disposal.[2]

First Aid Measures
Immediate response to exposure is crucial.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.echemi.com/sds/5-bromo-2-nitropyridine-pd180521145277.html
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.echemi.com/sds/5-bromo-2-nitropyridine-pd180521145277.html
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://www.chemicalbook.com/msds/5-bromo-2-nitropyridine.htm
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://store.apolloscientific.co.uk/storage/msds/OR4485_msds.pdf
https://www.echemi.com/sds/5-bromo-2-nitropyridine-pd180521145277.html
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC398640050&productDescription=5-BROMO-2-NITROPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.echemi.com/sds/5-bromo-2-nitropyridine-pd180521145277.html
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://www.uwyo.edu/safety/procedures/sops/chemical/5-bromo-2-deoxyuridine_administration_handling_disposal.pdf
https://www.uwyo.edu/safety/procedures/sops/chemical/5-bromo-2-deoxyuridine_administration_handling_disposal.pdf
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

[1][7]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical advice.[1][2][7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison center or

doctor immediately.[1]

Disposal Plan
Proper disposal of 5-Bromo-2-nitropyridine and its containers is essential to prevent

environmental contamination and ensure compliance with regulations.

Waste Collection:

All waste materials, including contaminated PPE and cleaning materials, should be

collected in a designated, properly labeled, and sealed hazardous waste container.[2]

Disposal Regulations:

Dispose of the contents and container in accordance with all local, regional, national, and

international regulations.[2][7][8]

Do not empty into drains.[7]
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Waste generators must consult local, regional, and national hazardous waste regulations

to ensure complete and accurate classification.[7]

Contaminated Clothing:

Contaminated clothing should be removed immediately and laundered separately before

reuse.[2][8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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